[1-(3-Chlorophenyl)propyl](2-methylprop-2-en-1-yl)amine

• Molecular Formula: C13H18ClN
• Molecular Weight: 223.74 g/mol
• IUPAC Name: N-[1-(3-chlorophenyl)propyl]-2-methylprop-2-en-1-amine
• InChI: InChI=1S/C13H18ClN/c1-4-13(15-9-10(2)3)11-6-5-7-12(14)8-11/h5-8,13,15H,2,4,9H2,1,3H3
• InChI Key: RUJZGFLGGBNTON-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC(=CC=C1)Cl)NCC(=C)C

Description

1-(3-Chlorophenyl)propylamine is a tertiary amine derivative characterized by a 3-chlorophenyl group attached to a propyl chain and a 2-methylprop-2-en-1-yl (methallyl) substituent. Its molecular formula is C₁₃H₁₇ClN (calculated based on analogs in and ). The compound’s structure combines aromatic and aliphatic moieties, with the chlorine atom likely influencing electronic properties and the methallyl group contributing to steric bulk. While direct pharmacological data are unavailable in the provided evidence, structurally related amines exhibit applications in medicinal chemistry, particularly as intermediates in drug synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Chlorophenyl)propylamine typically involves the reaction of 3-chlorophenylpropylamine with 2-methylprop-2-en-1-yl chloride under basic conditions . The reaction is carried out in a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) , with a base like potassium carbonate (K₂CO₃) to facilitate the reaction .

Industrial Production Methods: This may include the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) .

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) .

Substitution: The compound can participate in substitution reactions, particularly nucleophilic substitution, where the chlorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium iodide in acetone for halogen exchange reactions.

Major Products Formed:

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of the corresponding amine or alcohol.

Substitution: Formation of substituted amines or other derivatives.

Scientific Research Applications

Chemistry:

• Used as a building block in the synthesis of more complex organic molecules .

Biology:

• Investigated for its potential biological activity and interactions with various biological targets .

Medicine:

• Potential applications in drug discovery and development, particularly in the design of new therapeutic agents .

Industry:

• Utilized in the development of new materials and chemical processes .

Mechanism of Action

it is believed to interact with specific molecular targets and pathways, potentially involving receptor binding and enzyme inhibition . Further research is needed to elucidate the precise mechanisms and molecular targets involved .

Comparison with Similar Compounds

Structural Analogues

The following table summarizes key structural and physicochemical properties of 1-(3-Chlorophenyl)propylamine and its analogues:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Key Differences	Reference
1-(3-Chlorophenyl)propylamine	C₁₂H₁₆ClN	209.72	Prop-2-en-1-yl (allyl)	Lacks methyl group on allyl chain
1-(3-Bromophenyl)ethylamine	C₁₂H₁₆BrN	266.17	Bromine substituent, ethyl chain	Bromine vs. chlorine; shorter alkyl chain
1-(3-Chlorophenyl)-N-[[5-(methylsulfanylmethyl)furan-2-yl]methyl]propan-1-amine	C₁₆H₂₀ClNOS	309.85	Furanyl-sulfanylmethyl group	Heterocyclic substituent
2-(3-Chlorophenyl)-2-methylpropylamine	C₁₀H₁₃ClN	182.67	Branched methylpropyl chain	No methallyl group; branched structure

Key Observations :

• Steric Effects : The methallyl group in the target compound introduces greater steric hindrance compared to simpler allyl or alkyl chains (e.g., ).
• Solubility : Heterocyclic substituents (e.g., furan in ) may enhance solubility in polar solvents compared to purely aromatic/aliphatic analogues.

Pharmacological and Physicochemical Properties

While direct bioactivity data are absent, inferences can be drawn from substituent trends:

• 3-Chlorophenyl Group: Enhances lipophilicity and metabolic stability compared to non-halogenated analogues.
• Purity : Related compounds (e.g., in ) achieve ~95% purity via column chromatography, suggesting similar purification feasibility for the target compound .

Crystallographic and Spectroscopic Data

• Crystallography : Tools like SHELX () and ORTEP-3 () are widely used for structural elucidation of similar amines. The methallyl group’s conformation could be analyzed via X-ray crystallography to assess bond angles and packing efficiency .
• Spectroscopy : MS data in (e.g., m/z 393.3 [M+H]⁺ for a brominated analogue) suggest ESI-MS as a viable analytical method for molecular weight confirmation .